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Compound of Interest

Compound Name:
5,6-O-Isopropylidene-L-ascorbic

acid

Cat. No.: B569160 Get Quote

An In-depth Technical Guide to 5,6-O-Isopropylidene-L-ascorbic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction
5,6-O-Isopropylidene-L-ascorbic acid is a synthetic derivative of L-ascorbic acid, commonly

known as Vitamin C. It is formed by the protection of the C-5 and C-6 hydroxyl groups of

ascorbic acid through the formation of a cyclic ketal with acetone. This structural modification

imparts significantly greater stability to the molecule, particularly against oxidation, compared to

its parent compound.[1][2] This enhanced stability makes it a valuable intermediate in the

synthesis of other ascorbic acid derivatives and a more robust compound for use in various

research, pharmaceutical, and cosmetic applications.[1][2] Its primary roles include acting as a

stable form of Vitamin C, a versatile chiral building block for organic synthesis, and a potent

antioxidant.[1][3][4]

Molecular Structure and Identification
The fundamental structure of 5,6-O-Isopropylidene-L-ascorbic acid consists of the γ-lactone

ring of ascorbic acid fused with a 1,3-dioxolane ring formed by the isopropylidene protecting

group.
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Identifier Value

IUPAC Name
2-(2,2-dimethyl-1,3-dioxolan-4-yl)-3,4-
dihydroxy-2H-furan-5-one[1]

CAS Number 15042-01-0[1][2]

Molecular Formula C₉H₁₂O₆[1][2]

Molecular Weight 216.19 g/mol [1][2][5][6]

InChI

1S/C9H12O6/c1-9(2)13-3-4(15-9)7-

5(10)6(11)8(12)14-7/h4,7,10-11H,3H2,1-

2H3/t4-,7+/m0/s1[6]

| SMILES | CC1(C)OC--INVALID-LINK--[C@H]2OC(=O)C(O)=C2O |
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Figure 1: Logical Relationship of 5,6-O-Isopropylidene-L-ascorbic acid
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Figure 2: Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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